Cas no 13679-74-8 (2-Acetyl-5-methylthiophene)

• Product Name: 2-Acetyl-5-methylthiophene
• CAS No: 13679-74-8
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00014529
• CID: 49410
• PubChem ID: 83655
• Update Time: 2025-04-18

2-Acetyl-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-methylthiophene
• 1-(5-Methyl-2-thienyl)ethan-1-one
• 1-(5-methylthiophen-2-yl)ethanone
• METHYL 5-METHYL-2-THIENYL KETONE
• methylthienylcetone
• -Methyl-5-acetylthiophene
• 5-Methyl-2-acetylthiophene
• Thiophene, 2-acetyl-5-methyl
• 1-(5-Methyl-2-thienyl)ethanone
• 1-(5-methyl-2-thienyl)-ethanon
• ketone,methyl5-methyl-2-thienyl
• 2-Acetyl-5-methylthiophene,98%
• Methylthienylcetone [French]
• Ethanone, 1-(5-methyl-2-thienyl)-
• 1-(5-METHYLTHIOPHEN-2-YL)ETHAN-1-ONE
• SY016983
• A1181
• AI3-15900
• A807135
• MFCD00014529
• 1-(5-Methyl-2-thienyl)ethanone, 9CI
• 5-17-09-00425 (Beilstein Handbook Reference)
• 2HS3I278W9
• 5-METHYL-2-THIENYL METHYL KETONE
• YOSDTJYMDAEEAZ-UHFFFAOYSA-
• GEO-00037
• CS-W002097
• Z85917520
• 2-Acetyl-5-methylthiophene, 98%
• NS00021627
• EN300-12177
• DTXSID10159932
• W-200109
• InChI=1/C7H8OS/c1-5-3-4-7(9-5)6(2)8/h3-4H,1-2H3
• Ketone, methyl 5-methyl-2-thienyl
• 1-(5-Methyl-thiophen-2-yl)-ethanone
• 2-methyl-5-acetylthiophene
• UNII-2HS3I278W9
• EINECS 237-181-2
• BRN 0110854
• SCHEMBL3351
• FEMA NO. 4643
• 1-(5-Methyl-2-thienyl)-Ethanone
• AKOS000200731
• 13679-74-8
• Q27254761
• CHEBI:173589
• FT-0610963
• AB01148
• PS-6271
• inverted exclamation markY96.0% (GC)
• DTXCID7082423
• STK397394
• FEMA 4643
• DB-020332
• 1-(5-Methyl-thienyl)ethan-1-one

• MDL： MFCD00014529
• Inchi： 1S/C7H8OS/c1-5-3-4-7(9-5)6(2)8/h3-4H,1-2H3
• InChI Key： YOSDTJYMDAEEAZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C)=O
• BRN： 110854

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.106 g/mL at 25 °C(lit.)
• Melting Point: 24-28 °C (lit.)
• Boiling Point: 65-67 °C/1 mmHg(lit.)
• Flash Point: >110 ºC
• Refractive Index: n20/D 1.561(lit.)
• PSA: 45.31000
• LogP: 2.25910
• Solubility: Not determined
• FEMA: 4643 | 2-ACETYL-5-METHYLTHIOPHENE
• Sensitiveness: Light Sensitive

2-Acetyl-5-methylthiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S36/37-S22
• RTECS：OB4972000
• Hazardous Material Identification：
• HazardClass：STENCH
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones